Cas no 2228168-05-4 (1-3-(3-bromopropyl)phenyl-2-methylbenzene)
1-3-(3-bromopropyl)phenyl-2-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-3-(3-bromopropyl)phenyl-2-methylbenzene
- EN300-1918092
- 1-[3-(3-bromopropyl)phenyl]-2-methylbenzene
- 2228168-05-4
-
- Inchi: 1S/C16H17Br/c1-13-6-2-3-10-16(13)15-9-4-7-14(12-15)8-5-11-17/h2-4,6-7,9-10,12H,5,8,11H2,1H3
- InChI Key: HOOORGSNTWHKOW-UHFFFAOYSA-N
- SMILES: BrCCCC1C=CC=C(C=1)C1C=CC=CC=1C
Computed Properties
- Exact Mass: 288.05136g/mol
- Monoisotopic Mass: 288.05136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 0Ų
1-3-(3-bromopropyl)phenyl-2-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1918092-0.05g |
1-[3-(3-bromopropyl)phenyl]-2-methylbenzene |
2228168-05-4 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1918092-0.1g |
1-[3-(3-bromopropyl)phenyl]-2-methylbenzene |
2228168-05-4 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1918092-0.25g |
1-[3-(3-bromopropyl)phenyl]-2-methylbenzene |
2228168-05-4 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1918092-0.5g |
1-[3-(3-bromopropyl)phenyl]-2-methylbenzene |
2228168-05-4 | 0.5g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1918092-1.0g |
1-[3-(3-bromopropyl)phenyl]-2-methylbenzene |
2228168-05-4 | 1g |
$986.0 | 2023-05-31 | ||
| Enamine | EN300-1918092-2.5g |
1-[3-(3-bromopropyl)phenyl]-2-methylbenzene |
2228168-05-4 | 2.5g |
$1931.0 | 2023-09-17 | ||
| Enamine | EN300-1918092-5.0g |
1-[3-(3-bromopropyl)phenyl]-2-methylbenzene |
2228168-05-4 | 5g |
$2858.0 | 2023-05-31 | ||
| Enamine | EN300-1918092-10.0g |
1-[3-(3-bromopropyl)phenyl]-2-methylbenzene |
2228168-05-4 | 10g |
$4236.0 | 2023-05-31 | ||
| Enamine | EN300-1918092-1g |
1-[3-(3-bromopropyl)phenyl]-2-methylbenzene |
2228168-05-4 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1918092-5g |
1-[3-(3-bromopropyl)phenyl]-2-methylbenzene |
2228168-05-4 | 5g |
$2858.0 | 2023-09-17 |
1-3-(3-bromopropyl)phenyl-2-methylbenzene Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 1-3-(3-bromopropyl)phenyl-2-methylbenzene
Introduction to 1-3-(3-bromopropyl)phenyl-2-methylbenzene (CAS No: 2228168-05-4)
1-3-(3-bromopropyl)phenyl-2-methylbenzene, identified by the Chemical Abstracts Service Number (CAS No) 2228168-05-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a brominated propyl side chain and a dimethyl-substituted phenyl ring, presents a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and methyl groups enhances its reactivity, making it particularly useful in cross-coupling reactions and other synthetic transformations relevant to drug discovery.
The molecular structure of 1-3-(3-bromopropyl)phenyl-2-methylbenzene consists of a benzene core substituted at the 1 and 3 positions with a propyl group that is further brominated at the 3-position, while the 2-position is methylated. This specific arrangement imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The bromine atom, in particular, serves as a versatile handle for further functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, including heterocyclic systems that are prevalent in modern medicinal chemistry.
In recent years, the demand for novel building blocks like 1-3-(3-bromopropyl)phenyl-2-methylbenzene has surged due to advancements in fragment-based drug design and library synthesis strategies. The ability to rapidly assemble diverse chemical entities from readily available precursors is crucial for high-throughput screening programs aimed at identifying lead compounds for therapeutic intervention. The compound’s compatibility with modern synthetic methodologies makes it an attractive choice for medicinal chemists seeking to explore new chemical spaces. Its incorporation into drug-like scaffolds has been explored in several research endeavors, particularly in the development of small-molecule inhibitors targeting protein-protein interactions and enzyme inhibition.
One of the most compelling aspects of 1-3-(3-bromopropyl)phenyl-2-methylbenzene is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in numerous cellular processes, making them attractive targets for therapeutic intervention. However, their high structural diversity and catalytic promiscuity present significant challenges in drug design. The compound’s rigid aromatic core provides a scaffold that can be modified to fit specific kinase binding pockets, while the brominated propyl side chain offers opportunities for covalent bond formation—a strategy that has shown promise in enhancing drug potency and selectivity. Recent studies have demonstrated its utility in generating bisubstrate inhibitors that exploit kinetic resolution or mutual exclusion mechanisms to achieve superior inhibition profiles.
Furthermore, the incorporation of 1-3-(3-bromopropyl)phenyl-2-methylbenzene into pharmacophore models has led to the discovery of novel compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, derivatives of this scaffold have been investigated for their ability to modulate inflammatory pathways by inhibiting key transcription factors such as NF-κB. The bromine atom facilitates late-stage diversification through transition-metal-catalyzed reactions, allowing chemists to introduce diverse functional groups without compromising the core structural integrity. This flexibility has enabled the rapid optimization of lead compounds through structure-activity relationship (SAR) studies.
The synthesis of 1-3-(3-bromopropyl)phenyl-2-methylbenzene itself is typically achieved through multi-step organic transformations starting from commercially available aromatic precursors. One common approach involves Friedel-Crafts alkylation followed by bromination and methylation steps under controlled conditions. The use of palladium catalysts in cross-coupling reactions ensures high regioselectivity and yield, minimizing unwanted side products. Advances in flow chemistry have also enabled scalable production of this compound, reducing reaction times and improving reproducibility—a critical factor for industrial applications.
In conclusion, 1-3-(3-bromopropyl)phenyl-2-methylbenzene (CAS No: 2228168-05-4) represents a versatile intermediate with broad applications in pharmaceutical research. Its unique structural features make it an invaluable tool for constructing complex bioactive molecules through efficient synthetic methodologies. As drug discovery continues to evolve toward more innovative and targeted therapies, compounds like this will remain indispensable in the quest to develop novel therapeutics that address unmet medical needs.
2228168-05-4 (1-3-(3-bromopropyl)phenyl-2-methylbenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)